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Compound of Interest

Compound Name: 4-Methyl-3-pentenoic acid

Cat. No.: B7791111 Get Quote

An In-Depth Technical Guide to the Physicochemical Characteristics of 4-Methyl-3-pentenoic
Acid

For researchers, scientists, and drug development professionals, a thorough understanding of

a molecule's physicochemical properties is fundamental to its application, from predicting its

behavior in a biological system to designing its synthesis and formulation. This guide provides

a detailed examination of 4-Methyl-3-pentenoic acid, a methyl-branched short-chain fatty

acid.[1][2] Also known by its synonym, Pyroterebic acid, this compound serves as a valuable

intermediate in chemical synthesis and finds applications in the cosmetics and fragrance

industry.[3]

Core Molecular and Physical Properties
4-Methyl-3-pentenoic acid is a colorless liquid at room temperature.[3] Its core identity is

defined by its chemical structure and fundamental properties, which dictate its reactivity,

solubility, and interaction with other molecules. The CAS number for this compound is 504-85-

8.[1][3][4]

Chemical Structure:

Caption: Workflow for Boiling Point Determination.

B. Determination of Acid Dissociation Constant (pKa)
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The pKa value is a measure of the acidity of the carboxylic acid group, which is crucial for

understanding its behavior in different pH environments, a key factor in drug development and

formulation.

Protocol: Potentiometric Titration

Sample Preparation: Accurately weigh a sample of 4-Methyl-3-pentenoic acid and dissolve

it in a known volume of deionized water.

Titration Setup: Place the solution in a beaker with a calibrated pH electrode and a magnetic

stirrer.

Titration: Slowly add a standardized solution of a strong base (e.g., 0.1 M NaOH) in small,

known increments. The base neutralizes the carboxylic acid.

Data Collection: Record the pH of the solution after each addition of the titrant.

Analysis: Plot the pH versus the volume of NaOH added. The pKa is the pH at the half-

equivalence point, where exactly half of the acid has been neutralized. At this point, the

concentrations of the acid and its conjugate base are equal, providing a direct measure of

the dissociation constant.

Caption: Workflow for pKa Determination via Titration.

Synthesis Pathway
Understanding the synthesis of 4-Methyl-3-pentenoic acid is vital for its production and for

developing analogs. A common laboratory-scale synthesis involves a multi-step process. [3]

Grignard Reaction: The synthesis begins with the reaction of pentenal with a methyl Grignard

reagent (e.g., methylmagnesium bromide). The nucleophilic methyl group attacks the

electrophilic carbonyl carbon of the aldehyde, forming the alcohol 4-methyl-3-pentenol after

an acidic workup.

First Oxidation: The resulting secondary alcohol is then oxidized to the corresponding

aldehyde, 4-methyl-3-pentenal, using a mild oxidizing agent like pyridinium chlorochromate

(PCC).
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Second Oxidation: Finally, the aldehyde is oxidized to the carboxylic acid, 4-Methyl-3-
pentenoic acid, using a stronger oxidizing agent, often in the presence of an acid. [3]

Pentenal

4-Methyl-3-pentenol

1. Grignard Reaction

Methyl Grignard
Reagent 4-Methyl-3-pentenal

2. Oxidation

4-Methyl-3-pentenoic Acid

3. Oxidation
Mild Oxidant (PCC)

Strong Oxidant

Click to download full resolution via product page

Caption: General Synthesis Workflow for 4-Methyl-3-pentenoic Acid.

Safety, Handling, and Storage
Proper handling and storage are paramount to ensure laboratory safety and maintain the

integrity of the compound.

Hazards: 4-Methyl-3-pentenoic acid is irritating to the skin and eyes. [3]Direct contact

should be avoided.

Handling: All handling should be performed in a well-ventilated area, preferably within a

chemical fume hood, to avoid inhalation of vapors. [3][5]Appropriate personal protective

equipment (PPE), including chemical-resistant gloves and safety goggles, must be worn. [3]

[5][6]* Storage: The compound should be stored in a tightly closed container in a cool, dry,

and well-ventilated place. [3][5][6]Recommended storage temperatures are often between 2-

8°C. [3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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